Cas no 2097998-86-0 (2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide)

• Product Name: 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide
• CAS No: 2097998-86-0
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 4774464
• Update Time: 2025-05-20

2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide
• 2-azido-N-ethyl-N-(oxan-4-yl)acetamide
• 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide

• Inchi： 1S/C9H16N4O2/c1-2-13(9(14)7-11-12-10)8-3-5-15-6-4-8/h8H,2-7H2,1H3
• InChI Key： FPISNJOVUAWIAK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(CN=[N+]=[N-])=O)CC

Computed Properties

• Exact Mass: 212.12732577 g/mol
• Monoisotopic Mass: 212.12732577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.9
• Molecular Weight: 212.25

Additional information on 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide

Comprehensive Overview of 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide (CAS No. 2097998-86-0)

2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an azido group and a tetrahydro-2H-pyran-4-yl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 2097998-86-0, ensures precise identification in global databases, facilitating research and regulatory compliance.

In recent years, the demand for azido-functionalized compounds has surged due to their versatility in click chemistry, a revolutionary approach in drug discovery and material science. Researchers are particularly interested in 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide for its potential applications in bioconjugation and proteomics. Its ability to form stable triazole linkages under mild conditions aligns with the growing trend toward sustainable and efficient synthetic methodologies.

The compound's N-ethyl and tetrahydro-2H-pyran-4-yl substituents enhance its solubility and bioavailability, making it a candidate for central nervous system (CNS) drug development. This is particularly relevant given the increasing focus on neurodegenerative diseases and mental health therapeutics. As the pharmaceutical industry prioritizes small-molecule modulators, 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide offers a scaffold for designing novel G-protein-coupled receptor (GPCR) ligands.

From a synthetic chemistry perspective, the compound's acetamide backbone provides a platform for further functionalization. Its compatibility with microwave-assisted synthesis and flow chemistry techniques addresses the industry's need for scalable and time-efficient processes. These attributes are frequently searched by chemists exploring high-throughput screening and combinatorial chemistry.

Safety and stability are critical considerations for researchers working with azido compounds. While 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide is designed for laboratory use, proper handling protocols are essential. This aligns with broader discussions on laboratory safety standards and green chemistry principles, which dominate academic and industrial forums.

In summary, 2-Azido-N-ethyl-N-(tetrahydro-2H-pyran-4-yl)acetamide (CAS No. 2097998-86-0) represents a convergence of innovation in medicinal chemistry and process optimization. Its multifaceted applications—from drug discovery to material engineering—position it as a compound of enduring scientific interest. As research evolves, this molecule is poised to contribute to breakthroughs in precision medicine and biomaterials.